Cas no 1503357-95-6 (1-(5-bromo-2-fluoro-4-hydroxyphenyl)ethan-1-one)

• Product Name: 1-(5-bromo-2-fluoro-4-hydroxyphenyl)ethan-1-one
• CAS No: 1503357-95-6
• MF: C₈H₆BrFO₂
• MW: 233.034445285797
• CID: 4976089
• PubChem ID: 81527785
• Update Time: 2025-06-08

1-(5-bromo-2-fluoro-4-hydroxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 5'-Bromo-2'-fluoro-4'-hydroxyacetophenone
• 1-(5-bromo-2-fluoro-4-hydroxyphenyl)ethanone
• 1-(5-BROMO-2-FLUORO-4-HYDROXYPHENYL)ETHAN-1-ONE
• 1-(5-bromo-2-fluoro-4-hydroxyphenyl)ethan-1-one

• Inchi： 1S/C8H6BrFO2/c1-4(11)5-2-6(9)8(12)3-7(5)10/h2-3,12H,1H3
• InChI Key： MBOJHYSMXMANMU-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(C(C)=O)=C1)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• XLogP3: 2
• Topological Polar Surface Area: 37.3

Additional information on 1-(5-bromo-2-fluoro-4-hydroxyphenyl)ethan-1-one

Chemical Profile of 1-(5-bromo-2-fluoro-4-hydroxyphenyl)ethan-1-one (CAS No. 1503357-95-6)

1-(5-bromo-2-fluoro-4-hydroxyphenyl)ethan-1-one, identified by its Chemical Abstracts Service (CAS) number 1503357-95-6, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a benzene ring substituted with bromine, fluorine, and hydroxyl groups, along with an acetyl functional group, exhibits unique structural and chemical properties that make it a valuable scaffold for drug discovery and molecular studies.

The structural configuration of 1-(5-bromo-2-fluoro-4-hydroxyphenyl)ethan-1-one imparts distinct reactivity patterns, making it a versatile intermediate in organic synthesis. The presence of the bromine atom at the 5-position and the fluorine atom at the 2-position enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Additionally, the hydroxyl group at the 4-position allows for further derivatization via esterification or etherification, broadening its applicability in medicinal chemistry.

In recent years, this compound has garnered attention due to its potential role in developing novel therapeutic agents. Its benzene core is a common motif in many bioactive molecules, and the substituents it carries can modulate its pharmacokinetic and pharmacodynamic properties. For instance, the electron-withdrawing nature of the bromine and fluorine atoms can influence the molecule's lipophilicity and metabolic stability, which are critical factors in drug design.

One of the most compelling aspects of 1-(5-bromo-2-fluoro-4-hydroxyphenyl)ethan-1-one is its utility as a building block in synthesizing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By incorporating this compound into drug candidates, researchers aim to develop selective kinase inhibitors that can modulate these pathways effectively. Preliminary studies have shown that derivatives of this molecule exhibit inhibitory activity against certain kinases, suggesting its potential as a lead compound.

The fluorine atom in 1-(5-bromo-2-fluoro-4-hydroxyphenyl)ethan-1-one is particularly noteworthy due to its ability to enhance binding affinity through halogen bonding interactions. This property has been leveraged in designing molecules with improved target engagement and reduced off-target effects. Furthermore, the bromine atom can serve as a handle for further functionalization via palladium-catalyzed reactions, enabling the construction of diverse libraries of compounds for high-throughput screening.

Recent advancements in computational chemistry have also highlighted the significance of this compound. Molecular modeling studies have predicted that 1-(5-bromo-2-fluoro-4-hydroxyphenyl)ethan-1-one can interact with biological targets through multiple binding modes, increasing its potential as a scaffold for developing drugs with enhanced efficacy and selectivity. These computational insights have guided experimental efforts to optimize its structure for better pharmacological outcomes.

The hydroxyl group at the 4-position of 1-(5-bromo-2-fluoro-4-hydroxyphenyl)ethan-1-one offers another layer of complexity and utility. It can participate in hydrogen bonding interactions with biological targets, which is crucial for achieving high affinity and specificity. Additionally, this group can be used to introduce various functional moieties through chemical transformations, allowing for fine-tuning of the molecule's properties to meet specific therapeutic requirements.

In conclusion,1-(5-bromo-2-fluoro-4-hydroxyphenyl)ethan-1-one (CAS No. 1503357-95-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for developing novel therapeutic agents targeting various diseases. Ongoing studies continue to explore its applications in drug discovery, highlighting its importance as a key intermediate in synthetic chemistry and medicinal chemistry.